Cas no 1596599-03-9 ((4-chloro-3-methylphenyl)methyl(2-methanesulfinylethyl)amine)

• Product Name: (4-chloro-3-methylphenyl)methyl(2-methanesulfinylethyl)amine
• CAS No: 1596599-03-9
• MF: C₁₁H₁₆ClNOS
• MW: 245.768840789795
• CID: 5797539
• PubChem ID: 103991278
• Update Time: 2024-01-11

(4-chloro-3-methylphenyl)methyl(2-methanesulfinylethyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-methylphenyl)methyl(2-methanesulfinylethyl)amine
• 1596599-03-9
• [(4-chloro-3-methylphenyl)methyl](2-methanesulfinylethyl)amine
• EN300-1283496

• Inchi： 1S/C11H16ClNOS/c1-9-7-10(3-4-11(9)12)8-13-5-6-15(2)14/h3-4,7,13H,5-6,8H2,1-2H3
• InChI Key： KTPITVQUYDSFSD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNCCS(C)=O

Computed Properties

• Exact Mass: 245.0641130g/mol
• Monoisotopic Mass: 245.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines